Cas no 2229311-68-4 (1-(3,3-dimethylpent-4-yn-1-yl)-1H-1,2,3,4-tetrazole)

• Product Name: 1-(3,3-dimethylpent-4-yn-1-yl)-1H-1,2,3,4-tetrazole
• CAS No: 2229311-68-4
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• CID: 6108558
• PubChem ID: 165735787
• Update Time: 2025-07-24

1-(3,3-dimethylpent-4-yn-1-yl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylpent-4-yn-1-yl)-1H-1,2,3,4-tetrazole
• 2229311-68-4
• EN300-1733271

• Inchi： 1S/C8H12N4/c1-4-8(2,3)5-6-12-7-9-10-11-12/h1,7H,5-6H2,2-3H3
• InChI Key： HWCLWVUDBZCXNH-UHFFFAOYSA-N
• SMILES： N1(C=NN=N1)CCC(C#C)(C)C

Computed Properties

• Exact Mass: 164.106196400g/mol
• Monoisotopic Mass: 164.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.6Ų

Additional information on 1-(3,3-dimethylpent-4-yn-1-yl)-1H-1,2,3,4-tetrazole

1-(3,3-Dimethylpent-4-yn-1-yl)-1H-1,2,3,4-Tetrazole: A Comprehensive Overview

1-(3,3-Dimethylpent-4-yn-1-yl)-1H-1,2,3,4-tetrazole, also known by its CAS number 2229311-68-4, is a compound of significant interest in the fields of organic chemistry and materials science. This tetrazole derivative has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a tetrazole ring system attached to a substituted alkyne group, which imparts distinctive electronic and steric characteristics.

The tetrazole moiety in this compound is a five-membered aromatic ring containing four nitrogen atoms and one carbon atom. This structure is highly stable and exhibits strong electron-withdrawing properties, making it suitable for applications requiring high reactivity or selectivity. The alkyne group attached to the tetrazole ring introduces additional functionality, such as the ability to undergo further chemical transformations or participate in coordination chemistry.

Recent studies have explored the synthesis of this compound through various routes, including nucleophilic substitution and click chemistry approaches. Researchers have optimized reaction conditions to achieve high yields and purity levels, which are critical for its use in advanced materials or pharmaceutical applications. The compound's stability under different environmental conditions has also been investigated, revealing its resilience to thermal and oxidative degradation.

In terms of applications, 1-(3,3-dimethylpent-4-yn-1-yl)-1H-1,2,3,4-tetrazole has shown promise in the development of new materials with tailored properties. For instance, its ability to form coordination complexes with metal ions makes it a candidate for use in catalysis or sensor technologies. Additionally, the compound's electronic properties have been leveraged in the design of organic semiconductors and optoelectronic devices.

From a biological standpoint, this tetrazole derivative has been studied for its potential as an antimicrobial agent or a component in drug delivery systems. Recent research has focused on its interaction with bacterial membranes and its ability to inhibit key enzymes involved in pathogenic processes. These findings highlight the compound's versatility across multiple disciplines.

The synthesis of CAS No 2229311-68-4 involves a multi-step process that begins with the preparation of the alkyne precursor followed by coupling with the tetrazole ring system. This process requires precise control over reaction conditions to ensure the formation of the desired product without side reactions. Researchers have also explored green chemistry approaches to make this synthesis more sustainable and environmentally friendly.

In conclusion, 1-(3,3-dimethylpent-4-yn-1-yl)-1H-1,2,3,4-tetrazole represents a valuable addition to the arsenal of functional materials available to scientists today. Its unique combination of structural features and reactivity opens up new avenues for innovation across diverse fields. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.